Cas no 2413897-13-7 (tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2413897-13-7
• MF: C₁₈H₂₄BrN₃O₄
• MW: 426.304863929749
• CID: 5675948
• PubChem ID: 165769093
• Update Time: 2025-06-08

tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664864
• 2413897-13-7
• tert-butyl N-[(3-bromo-4-hydroxy-5-methoxyphenyl)methyl]-N-(1-ethyl-1H-pyrazol-4-yl)carbamate
• tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate

• Inchi： 1S/C18H24BrN3O4/c1-6-21-11-13(9-20-21)22(17(24)26-18(2,3)4)10-12-7-14(19)16(23)15(8-12)25-5/h7-9,11,23H,6,10H2,1-5H3
• InChI Key： ZAYIQESVZHNRLT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CN(C(=O)OC(C)(C)C)C1C=NN(CC)C=1)OC)O

Computed Properties

• Exact Mass: 425.09502g/mol
• Monoisotopic Mass: 425.09502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.8Ų

Additional information on tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate (CAS No. 2413897-13-7)

tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate (CAS No. 2413897-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a pyrazole ring and a methoxyphenyl group in its structure makes it particularly interesting for researchers exploring novel bioactive molecules.

The molecular formula of this compound includes a tert-butyl carbamate moiety, which is often employed as a protecting group in organic synthesis. The bromo and hydroxy substituents on the phenyl ring further enhance its reactivity, enabling it to participate in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig cross-coupling. These reactions are pivotal in the synthesis of complex molecules, including pharmaceuticals and advanced materials. Researchers are particularly interested in how the 1-ethyl-1H-pyrazol-4-yl group influences the compound's binding affinity to biological targets, which could lead to breakthroughs in kinase inhibitor development.

In recent years, the demand for heterocyclic compounds like this one has surged, driven by their applications in drug discovery and crop protection. A growing trend in scientific literature focuses on the design of multi-target ligands, where molecules like tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate could play a key role. For instance, its structural motifs are being investigated for potential use in neurodegenerative disease research, where modulating multiple pathways is often required.

From a synthetic chemistry perspective, the compound's CAS No. 2413897-13-7 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories specializing in custom synthesis or contract research organizations (CROs) frequently handle such compounds to support drug development projects. The compound's stability under various conditions is also a topic of interest, as it impacts storage and handling protocols. For example, the hydroxy group may necessitate protection during certain reactions to prevent unwanted side reactions.

Another area of exploration is the compound's potential role in catalysis and material science. The integration of pyrazole-containing molecules into polymers or metal-organic frameworks (MOFs) has shown promise in creating advanced materials with tailored properties. This aligns with the broader scientific community's focus on sustainable chemistry and green synthesis, where efficient use of reagents and minimal waste generation are prioritized.

In summary, tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methyl-N-(1-ethyl-1H-pyrazol-4-yl)carbamate (CAS No. 2413897-13-7) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to functional materials—highlight its importance in both academic and industrial settings. As the scientific community continues to explore its properties, this compound is likely to remain a subject of innovative research and development.